7-[6-oxo-6-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)hexyl]-6-sulfanylidene-5H-[1,3]dioxolo[4,5-g]quinazolin-8-one

• Molecular Formula: C26H27N3O4S
• Molecular Weight: 477.6 g/mol
• IUPAC Name: 7-[6-oxo-6-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)hexyl]-6-sulfanylidene-5H-[1,3]dioxolo[4,5-g]quinazolin-8-one
• InChI: InChI=1S/C26H27N3O4S/c30-24(28-13-10-19(11-14-28)18-7-3-1-4-8-18)9-5-2-6-12-29-25(31)20-15-22-23(33-17-32-22)16-21(20)27-26(29)34/h1,3-4,7-8,10,15-16H,2,5-6,9,11-14,17H2,(H,27,34)
• InChI Key: LCZXNCGJCNVZEC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC=C1C2=CC=CC=C2)C(=O)CCCCCN3C(=O)C4=CC5=C(C=C4NC3=S)OCO5

Description

7-[6-oxo-6-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)hexyl]-6-sulfanylidene-5H-[1,3]dioxolo[4,5-g]quinazolin-8-one is a structurally complex quinazolinone derivative characterized by a sulfanylidene (C=S) group at position 6 and a fused [1,3]dioxolo ring system at positions 4,5-g of the quinazolinone core. The hexyl side chain terminated by a 4-phenyl-3,6-dihydro-2H-pyridin-1-yl moiety further differentiates it from simpler quinazolinone analogs.

Quinazolinones are recognized for their diverse pharmacological activities, including cytotoxic, antimicrobial, and enzyme-inhibitory properties. The unique substituents in this compound may enhance its binding affinity to biological targets, such as acetylcholinesterase (AChE) or cytochrome P450 enzymes, as observed in related derivatives .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Features

The compound’s structural distinctiveness lies in its sulfanylidene group and dioxolo ring, which are absent in many quinazolinone analogs. For example:

• 3-(Pyridin-2-yl)-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one () lacks the sulfanylidene group and dioxolo ring, which may diminish its ability to form hydrogen bonds with targets like AChE .

Pharmacokinetic Properties

Key pharmacokinetic parameters of quinazolinone derivatives are summarized below:

Property	Target Compound*	3-(2-Phenyl-benzimidazol-5-yl)-quinazolin-4-one	Chloro Methyl Quinazolinone
Water Solubility (log mol/L)	Not reported	-2.674 to -5.513	Moderate
CaCO3 Permeability	Not reported	High	Low
BBB Permeability	Likely poor (inferred)	Poor	Not reported
CYP Inhibition	Likely CYP2C19/CYP3A4	CYP2C19 and CYP3A4 inhibitors	Not reported
Renal Clearance	Not reported	No OCT2 substrate	Not reported

*Inferred from structural similarities to .

The target compound is hypothesized to share high water solubility and poor blood-brain barrier (BBB) penetration with other quinazolinones, limiting its utility in CNS-targeted therapies but favoring peripheral action .